Cas no 179688-03-0 (7-Quinazolinol,4-chloro-6-methoxy-, 7-acetate)

• Product Name: 7-Quinazolinol,4-chloro-6-methoxy-, 7-acetate
• CAS No: 179688-03-0
• MF: C₁₁H₉ClN₂O₃
• MW: 252.65376162529
• CID: 137551
• PubChem ID: 22243885
• Update Time: 2025-04-19

7-Quinazolinol,4-chloro-6-methoxy-, 7-acetate Chemical and Physical Properties

Names and Identifiers

• 7-Quinazolinol,4-chloro-6-methoxy-, 7-acetate
• (4-chloro-6-methoxyquinazolin-7-yl) acetate
• 7-acetoxy-4-chloro-6-methoxy-quinazolin-4-one
• 4-chloro-6-methoxyquinazolin-7-yl acetate
• 4-chloro-7-acetyloxy-6-methoxyquinazoline
• 7-Acetoxy-4-chloro-6-methoxyquinazoline
• 7-Quinazolinol,4-chloro-6-methoxy-,acetate (ester) (9CI)
• 179688-03-0
• AKOS015911388
• 4-chloro-6-methoxyquinazolin-7-ylacetate
• DTXSID20623775
• SDLKYGFWIOTIHR-UHFFFAOYSA-N
• 7-Quinazolinol,4-chloro-6-methoxy-,7-acetate
• SCHEMBL3427630

• Inchi： 1S/C11H9ClN2O3/c1-6(15)17-10-4-8-7(3-9(10)16-2)11(12)14-5-13-8/h3-5H,1-2H3
• InChI Key： SDLKYGFWIOTIHR-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=CC2=NC=N1)OC(C)=O)OC

Computed Properties

• Exact Mass: 252.03000
• Monoisotopic Mass: 252.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• PSA: 61.31000
• LogP: 2.21710